AbstractBa4B11O20F crystals are grown from the compositions of the BaF2–B2O3–Na2O–K2O system. It is established that Ba4B11O20F decomposes under 3 GPa and 6 GPa into the β-BaB4O7 barium tetraborate (Pnam) and the end-member of the Ba7(BO3)4–xF2+3x solid solution (P63). The latter has the Ba7(BO3)3F5 composition (x = 1) and does not exist under atmospheric pressure. Raman spectra of the Ba7(BO3)4–xF2+3x phase are studied for the first time. The fact that Raman spectra of the members of the solid solution synthesized under atmospheric pressure are identical to those synthesized under 3 GPa and 6 GPa indicates that the Ba7(BO3)4–xF2+3x (P63) polymorph is stable under these pressures. It is established that pressures of 3 GPa and 6 GPa enhance the incorporation of fluorine into the structure of the Ba7(BO3)4–xF2+3x solid solution and allow replacing all isomorphic anionic groups by [F4]4– groups. It is shown by numerical methods that the solid-phase decomposition of Ba4B11O20F into β-BaB4O7 and Ba7(BO3)3F5 phases occurs at 0 K under 1.3 GPa.

AbstractWe report a study of the effect of magnetic field on the structural organization and sensory properties of thin titanyl phthalocyanine (TiOPc) layers deposited by vacuum thermal evaporation. It is shown that magnetic field (directed perpendicular to the substrate surface) does not affect the phase composition of the layers which are represented by II-triclinic and I-monoclinic crystal modifications in both cases. The crystallites of both phases demonstrate preferential orientations, the angles between molecular planes and the substrate are 62.53° and 5.30°, respectively. The 2D GIXD study shows that magnetic field significantly improves the crystallinity of obtained thin layers; the conductivity increases by ~10 times, but the sensory response to ammonia does not change. Irradiating the layer obtained in magnetic field by fast neutrons (fluence 3·1014 cm–2) decreases the conductivity by two orders of magnitude. This effect is not observed in the parallel experiment without magnetic field.

This article has been retracted. Please see the Retraction Notice for more detail: https://doi.org/10.1134/S0022476623060173

AbstractThe BaFe12–x(Ti,Mn,In,Ga)xO19(x = 1, x = 7) HEOs are prepared by a solid-phase synthesis. Correlations between the chemical composition (degree of Fe substitution), structural parameters, and magnetic characteristics are studied. Magnetic characteristics of the BaFe12–x(Ti,Mn,In,Ga)xO19 (x = 1, x = 7) HEOs are studied in a wide range of fields and temperatures. The measured IR reflectance spectra of the samples contain features caused by phonon vibrations. The dependence of characteristics of phonon lines on the concentration x is qualitatively analyzed; the obtained spectra are compared with those of a single-crystal BaFe12O19 sample.

AbstractReaction of H3salmp (H3salmp = 2-bis(salicylidieneamino)methylphenol) and lanthanide ions has afforded three lanthanide-schiff base complexes. One is homodinuclear [Nd(Hsalmp)(NO3)(EtOH)]2·2EtOH (1), other two are heteroleptic tetranuclear [LnNa(salmp)(sal)(EtOH)3]2 (Ln = Nd (2), Ce (3); sal = salicylaldehydato) architectures. In complex 1, the counter Hsalmp2– anions adopt NO3 donor sets, wheras in complexes 2 and 3, the counter salmp3– anions select N2O3 donor sets and sal– anions chose O2 donor sets, in which cleavage of C=N groups in ligand has taken place. The amount of alkali has displayed a vital influence on preparation of these complexes. Both of the complexes were elucidated by elemental analysis, IR, fluorescence spectra and X-ray crystallography.

AbstractSpirocyclopentyl derivatives of cyanophenyl-substituted nitroxyl radicals (2-(4′-cyanophenyl)-4,5-bis(spirocyclopentyl)-4,5-dihydro-1H-imidazole-3-oxide-1-oxyl (NN) and the corresponding iminonitroxyl 2-(4′-cyanophenyl)-4,5-bis(spirocyclopentyl)-4,5-dihydro-1H-imidazole-1-oxyl (IN)) are synthesized; their structure and magnetic properties are studied. Interaction of IN and NN with bis(hexafluoroacetylacetonato) copper(II) [Cu(hfac)2] leads to the formation of heterospin chain polymeric {[Cu(hfac)2]2(IN)}, {[Cu(hfac)2]3(NN)2}, and layered {[Cu(hfac)2]3(NN)2}·C7H16 complexes. It is shown that the layered {[Cu(hfac)2]3(NN)2}·C7H16 is a soft ferromagnet that transforms into a magnetically ordered state at helium temperatures.

Abstract(–)-(S)-1-[2-(Benzenesulfonamido)-3-phenylpropanoyl]-4-[(4-chloro)phenyl]thiosemicarb-azide was synthesized by condensing (+)-(S)-2-(benzenesulfonamido)-3-phenylpropanylhydrazide with 4-chlorophenyl isothiocyanate in methanol and a single crystal data of [C22H21N4O3S2Cl] is supported by a single crystal X-ray diffraction analysis. The title compound, C22H21N4O3S2Cl, has a non-planar configuration and crystallized in the monoclinic crystal system with P21 space group with the following parameters: a = 13.174(2) Å, b = 6.9239(13) Å, c = 14.516(3) Å, β = 115.644(5)°, V = 1193.7(4) Å3 and Z = 2. It has been observed that the crystal structure of the obtained compound contains intra- and intermolecular N–H…O and N–H…S hydrogen bonds between benzenesulfonamido and thiosemicarbazide groups. In addition to molecular structure analysis, Hirshfeld surface analysis was also examined, and fingerprint plots supported the identification of important intermolecular interactions in molecular structure.

AbstractTwo novel acetato complexes with NNN type planar bdmpp ligand, [Ni(OAc)(H2O)2(bdmpp)]OAc (1) and [Co(OAc)(H2O)2(bdmpp)]OAc (2) (bdmpp: 2,6-bis(3,5-dimethylpyrazolyl)pyridine) were synthesized and characterized by elemental analysis, IR spectroscopy and X-ray single-crystal diffraction analysis. Thermal stabilities of these complexes were studied by thermogravimetric and differential thermal analyses. The crystal structures of both complexes were also determined using single-crystal X-ray diffraction. It was found that complexes 1 and 2 possessed smilar octahedral coordination environment in which metal ions were coordinated by N donor atoms of bdmpp, two oxygens of aqua ligands and one oxygen atom from terminal bonding acetato ligand.

This article has been retracted. Please see the Retraction Notice for more detail: https://doi.org/10.1134/S0022476623040170

AbstractFor the goal of preparing LiI–CrIII heterometallic coordination compounds, we studied the reaction of Cr(NO3)3·9H2O and Li2(cbdc) (obtained by the neutralization of LiOH·H2O and cyclobutane-1,1-dicarboxylic acid (H2cbdc)) interacting in the 1:3 ratio in aqueous and methanol solutions. It was found that synthesis in the aqueous medium and subsequent crystallization of the reaction solution results in a low yield (9%) of crystalline 2D polymeric compound {[CaLi6Cr4(OH)4(cbdc)8(H2O)16]·7H2O}n (1) formed due to the hydrolysis of a chromium(III) carboxylate complex and the introduction of Ca2+ ions penetrating into the structure as impurities in the initial LiOH·H2O compound. The use of methanol as a solvent in a similar reaction and subsequent long-term aging leads to the formation of crystals of [Li5Cr(cbdc)4(H2O)5]n (2, yield: 55%) whose 3D polymeric structure contains independent fragments with five Li+ ions and does not contain Ca2+ ions. The crystal structures of 1 and 2 are determined by single-crystal XRD (CCDC No. 2161744 (1), No. 2161745 (2)).